Cas no 1504160-08-0 (2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine)

• Product Name: 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• CAS No: 1504160-08-0
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5578237
• Update Time: 2025-06-29

2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 2-cyclohexyl-4,5,6,7-tetrahydro-
• 2-Cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
• 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

• Inchi： 1S/C12H19N3/c1-2-4-10(5-3-1)12-8-11-9-13-6-7-15(11)14-12/h8,10,13H,1-7,9H2
• InChI Key： DUPXOBRZYYEMRV-UHFFFAOYSA-N
• SMILES： C12=CC(C3CCCCC3)=NN1CCNC2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 370.5±30.0 °C(Predicted)
• pka: 9.01±0.20(Predicted)

Additional information on 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine

2-Cyclohexyl-4,5,6,7-Tetrahydropyrazolo[1,5-a]Pyrazine: A Comprehensive Overview

2-Cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS No. 1504160-08-0) is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their diverse biological activities and potential applications in drug discovery. The presence of a cyclohexyl group further enhances its structural complexity and functional versatility.

The synthesis of 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine involves a multi-step process that typically includes the formation of intermediate heterocycles followed by cyclization reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the reaction conditions and improve yields.

One of the most promising aspects of 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine is its potential as a lead compound in drug development. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine effectively inhibits COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis.

In addition to its pharmacological applications, 2-cyclohexyl-4,5,6,7-tetrahydropyrazolo[1,a]pyrazine has also been investigated for its role in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. A 2023 paper in *Advanced Materials* highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

The structural uniqueness of 2-cyclohexyl-4,a-pyrazolo[1,a]pyrazine lies in its fused bicyclic system. The cyclohexyl group introduces steric bulk and enhances lipophilicity, which are crucial for drug absorption and bioavailability. Computational studies using molecular docking have revealed that this compound can interact with various biological targets with high affinity.

Recent research has also focused on the enantioselective synthesis of 2-cyclohexyl-4,a-pyrazolo[1,a]pyrazine, which is essential for studying its stereochemical effects on biological activity. Enantiomers often exhibit different pharmacokinetic profiles and therapeutic potentials. A 2023 study in *Organic Letters* reported the successful asymmetric synthesis of this compound using chiral auxiliaries.

In conclusion, CAS No. 1504160-08-0, or 2-cyclohexyl-4,a-pyrazolo[1,a]pyrazine, represents a fascinating molecule with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and applications, 2-cyclohexyl-pyrazolo pyrazine is poised to play a pivotal role in advancing modern science and technology.